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Compound of Interest

Compound Name: 2-Methyl-3-pentanol

Cat. No.: B165387 Get Quote

This guide provides a comprehensive overview of 2-methyl-3-pentanol, including its chemical

identity, physicochemical properties, synthesis protocols, and relevant applications for

researchers, scientists, and drug development professionals.

Chemical Identity and Structure
The preferred IUPAC name for the organic chemical compound with the common name 2-
methyl-3-pentanol is 2-methylpentan-3-ol[1][2][3]. It is classified as a secondary alcohol[1].

The chemical structure is characterized by a five-carbon pentane chain with a hydroxyl (-OH)

group located on the third carbon and a methyl (-CH3) group on the second carbon.

Molecular Formula: C₆H₁₄O[1][2][3][4][5]

SMILES String: CCC(O)C(C)C

InChI Key: ISTJMQSHILQAEC-UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the key quantitative properties of 2-methyl-3-pentanol is presented in the table

below. These properties are essential for its handling, application in experimental settings, and

for analytical characterization.
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Property Value Source(s)

Molar Mass 102.174 g/mol [1][2]

Appearance Colorless liquid [1][2]

Density 0.819 g/mL at 25 °C [6]

0.8243 g/cm³ at 20 °C [1][4]

Boiling Point 128 °C

126.5 °C [1][4]

Flash Point 46 °C (115 °F) - closed cup [7]

Solubility in Water 20 g/L [1][4]

Refractive Index 1.417 at 20 °C [6][7]

Vapor Pressure 5.38 mmHg [2]

Experimental Protocols
A multi-step synthesis can be employed to produce 2-methyl-3-pentanol from 2-

methylpentane. This process involves bromination, elimination, and hydroboration-oxidation

reactions[8].

Step 1: Bromination of 2-Methylpentane

Reaction: 2-methylpentane is reacted with bromine (Br₂) in the presence of ultraviolet (UV)

light.

Reagents: 2-methylpentane, Bromine (Br₂), UV light.

Product: 2-bromo-2-methylpentane.

Mechanism: Free radical halogenation.

Step 2: Elimination Reaction
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Reaction: The resulting 2-bromo-2-methylpentane undergoes an E2 elimination reaction with

a strong base.

Reagents: 2-bromo-2-methylpentane, Sodium methoxide (NaOMe) in methanol (MeOH).

Product: 2-methyl-2-pentene.

Mechanism: E2 elimination.

Step 3: Hydroboration-Oxidation

Reaction: The alkene, 2-methyl-2-pentene, is hydrated via an anti-Markovnikov addition of a

hydroxyl group.

Reagents: 1. Borane-tetrahydrofuran complex (BH₃-THF), 2. Hydrogen peroxide (H₂O₂) and

sodium hydroxide (NaOH).

Product: A racemic mixture of 2-methyl-3-pentanol.

Mechanism: Hydroboration-oxidation.

Other notable synthetic strategies for 2-methyl-3-pentanol include the use of Grignard and

Wittig reactions, which offer different approaches to forming the carbon skeleton and

introducing the hydroxyl group[9]. For instance, a Grignard reaction could involve the reaction

of an appropriate Grignard reagent with an aldehyde[9].

Visualizations
The following diagram illustrates the logical breakdown of the IUPAC name "2-methylpentan-3-

ol".
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Logical breakdown of the IUPAC name for 2-methylpentan-3-ol.

The diagram below outlines the experimental workflow for the synthesis of 2-methyl-3-
pentanol from 2-methylpentane.
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Workflow for the synthesis of 2-methyl-3-pentanol.
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Applications and Occurrence
2-Methyl-3-pentanol has been identified as a volatile marker and is also used as a fuel[1][6]

[10]. In terms of natural occurrence, it has been reported in Camellia sinensis, the plant species

whose leaves and leaf buds are used to produce tea[2]. Its potential as a neurotoxin has also

been noted[11].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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